Cas no 1803930-69-9 (2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine)
2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H9F3N2O2/c1-14-7-3-6(15-8(9,10)11)2-5(4-12)13-7/h2-3H,4,12H2,1H3
- InChI Key: QIQSUZCGJVIPPB-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(N=C(CN)C=1)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 201
- XLogP3: 1.2
- Topological Polar Surface Area: 57.4
2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022002102-250mg |
2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine |
1803930-69-9 | 97% | 250mg |
$646.00 | 2022-04-02 | |
| Alichem | A022002102-500mg |
2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine |
1803930-69-9 | 97% | 500mg |
$1,058.40 | 2022-04-02 | |
| Alichem | A022002102-1g |
2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine |
1803930-69-9 | 97% | 1g |
$1,629.60 | 2022-04-02 |
2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine
Introduction to 2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine (CAS No. 1803930-69-9)
2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine, identified by its CAS number 1803930-69-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of functional groups such as an aminomethyl substituent, a methoxy group, and a trifluoromethoxy group contributes to its unique chemical properties and makes it a valuable intermediate in the synthesis of various bioactive molecules.
The aminomethyl moiety at the 2-position of the pyridine ring introduces a nucleophilic center, which can be readily modified through various chemical reactions, including condensation, alkylation, and coupling reactions. This feature makes 2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine a versatile building block for the development of novel drug candidates. Additionally, the methoxy and trifluoromethoxy groups at the 6- and 4-positions, respectively, enhance the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.
In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing pyridine moieties exhibit potential in various therapeutic areas, including anticancer, anti-inflammatory, antiviral, and central nervous system (CNS) disorders. The specific arrangement of functional groups in 2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine suggests that it may possess unique pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for further investigation.
One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The combination of an aminomethyl group and electron-withdrawing trifluoromethoxy group creates a balance between reactivity and stability, allowing for facile functionalization while maintaining structural integrity. This balance is particularly important in medicinal chemistry, where both chemical tractability and biological efficacy are paramount. Researchers have leveraged similar pyridine derivatives to develop drugs that target specific enzymatic pathways or receptor interactions.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of small molecules with biological targets more accurately. These tools have been instrumental in designing derivatives of 2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine with enhanced potency and selectivity. For instance, virtual screening studies have identified analogs of this compound that exhibit improved binding to protein targets involved in cancer progression or inflammation.
The synthesis of 2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The introduction of the aminomethyl group typically involves nucleophilic substitution reactions, while the methoxy and trifluoromethoxy groups are often incorporated via etherification or metal-catalyzed cross-coupling reactions. Advances in synthetic methodologies have made it possible to produce this compound on a scalable basis, facilitating its use in both academic research and industrial applications.
In clinical research, derivatives of pyridine-based compounds have shown promise in treating various diseases. For example, some pyridine derivatives have been investigated for their ability to inhibit kinases or other enzymes involved in signal transduction pathways. The structural features of 2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine make it a potential candidate for developing kinase inhibitors or modulators of other therapeutic targets. Preclinical studies have begun to explore its efficacy in animal models, providing insights into its pharmacological profile.
The role of fluorinated aromatic compounds in drug development cannot be overstated. The introduction of fluorine atoms into molecular structures can significantly alter their biological activity by influencing lipophilicity, metabolic stability, and binding affinity. The presence of two fluorine atoms at the 4-position as part of the trifluoromethoxy group in 2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine is particularly noteworthy, as it may contribute to enhanced binding to biological targets compared to non-fluorinated analogs.
Future directions in the study of this compound may include exploring its role in developing combination therapies or novel drug regimens. The ability to modify different functional groups on the pyridine core allows for the creation of libraries of derivatives with tailored properties. High-throughput screening (HTS) techniques combined with structure-activity relationship (SAR) studies will be crucial in identifying lead compounds for further development.
The growing body of evidence supporting the use of pyridine derivatives in medicine underscores their importance as pharmacophores. As research continues to uncover new biological functions and therapeutic applications, compounds like 2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them indispensable tools for medicinal chemists.
1803930-69-9 (2-(Aminomethyl)-6-methoxy-4-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)